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Compound of Interest

3-Bromo-4,5-
Compound Name:
dihydroxybenzaldehyde

Cat. No.: B099904

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 3-Bromo-4,5-dihydroxybenzaldehyde (CAS No. 16414-34-9). The following
procedures are designed to ensure the safety of laboratory personnel and to provide a clear,
step-by-step guide for operational and disposal protocols.

Hazard Identification and Safety Precautions

3-Bromo-4,5-dihydroxybenzaldehyde is a halogenated aromatic aldehyde that requires
careful handling due to its potential health hazards. The primary risks associated with this
compound are irritation to the skin, eyes, and respiratory system, and it is harmful if swallowed.

GHS Hazard Information:.[1]
e Pictogram: GHSO07 (Warning)[1]
» Signal Word: Warning[1]
e Hazard Statements:
o H302: Harmful if swallowed.[1]

o H315: Causes skin irritation.[1][2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b099904?utm_src=pdf-interest
https://www.benchchem.com/product/b099904?utm_src=pdf-body
https://www.benchchem.com/product/b099904?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9614f308?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9614f308?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9614f308?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9614f308?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9614f308?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

 Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Bromo-4,5-dihydroxybenzaldehyde to
minimize exposure and ensure personal safety.[4]
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PPE Category Specification

Chemical safety goggles that meet ANSI Z.87.1
standards.[5] A face shield should be worn over

Eye Protection ] ] )
safety goggles when there is a risk of splashing.

[6]7]

Nitrile gloves are required for handling this
) chemical.[4][8] It is recommended to double-
Hand Protection ) )
glove for added protection.[9] Always inspect

gloves for tears or punctures before use.

A flame-resistant lab coat, fully buttoned, to

Body Protection . .
protect skin and clothing.[4][7]

Closed-toe and closed-heel shoes must be worn

Footwear ] ]
at all times in the laboratory.[4][7]

All handling of solid 3-Bromo-4,5-
Resoirat dihydroxybenzaldehyde should be conducted in
espirator
P Y a certified chemical fume hood to avoid

inhalation of dust.[4]

Experimental Protocol: Handling and Weighing

This protocol outlines the step-by-step procedure for safely handling and weighing solid 3-
Bromo-4,5-dihydroxybenzaldehyde.

Workflow for Handling 3-Bromo-4,5-dihydroxybenzaldehyde
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Wash Hands Thoroughly

Click to download full resolution via product page
Caption: Workflow for handling 3-Bromo-4,5-dihydroxybenzaldehyde.

Methodology:

« Preparation: Before handling the chemical, ensure that the chemical fume hood is
operational and the sash is at the appropriate height. Have all necessary equipment,
including a spatula, weighing paper or vessel, and a container for halogenated organic
waste, readily available within the fume hood.

+ Don PPE: Put on all required personal protective equipment as specified in the table above.

* Weighing:
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o Place a weighing vessel on the analytical balance and tare it.

o Carefully transfer the desired amount of 3-Bromo-4,5-dihydroxybenzaldehyde from the
stock bottle to the weighing vessel using a clean spatula. Avoid generating dust.

o Once the desired weight is obtained, securely close the stock bottle.
e Post-Weighing:

o Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g.,
ethanol) and paper towels.

o Dispose of the paper towels and any contaminated weighing paper in the designated
"Halogenated Organic Waste" container.[4]

Disposal Plan

Proper disposal of 3-Bromo-4,5-dihydroxybenzaldehyde and associated waste is crucial to
prevent environmental contamination and ensure laboratory safety.
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Waste Type

Disposal Container

Solid Chemical Waste

Unused or waste 3-Bromo-4,5-
dihydroxybenzaldehyde should be placed in a
clearly labeled "Halogenated Organic Waste"

container.[4][8]

Contaminated Labware (disposable)

Items such as gloves, weighing paper, and
paper towels that are contaminated with the
chemical must be disposed of in the

"Halogenated Organic Waste" container.[4]

Contaminated Labware (reusable)

Glassware should be rinsed with an appropriate
solvent, and the rinsate collected in the
"Halogenated Organic Waste" container before

washing.

Solutions Containing the Chemical

All solutions containing 3-Bromo-4,5-
dihydroxybenzaldehyde must be disposed of in
a "Halogenated Organic Liquid Waste"

container.[10]

Important Considerations:

» Never dispose of halogenated organic compounds down the drain.[4]

o Ensure all waste containers are properly sealed and stored in a designated secondary

containment area.[9]

» Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures
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Incident First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i . i

upper and lower eyelids.[6] Seek immediate

medical attention.

Immediately remove contaminated clothing and
) wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[6] Seek medical

attention if irritation persists.

Move the person to fresh air.[6] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration.[11] Seek immediate medical

attention.

Do NOT induce vomiting.[6] If the person is
conscious and alert, rinse their mouth with water
) and give them 2-4 cupfuls of milk or water to
Ingestion ) i i
drink.[6] Never give anything by mouth to an
unconscious person.[6] Seek immediate medical

attention.

For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
in a sealed container for disposal as
) halogenated organic waste.[6] Clean the spill
Sl area with a suitable solvent and decontaminate.
For large spills, evacuate the area and contact
your institution's environmental health and

safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9614f308?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-hydroxybenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1132928_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1132928_EN.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Misc/Safety
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12780&PLANT=d__ALF
https://www.benchchem.com/product/b099904#personal-protective-equipment-for-handling-3-bromo-4-5-dihydroxybenzaldehyde
https://www.benchchem.com/product/b099904#personal-protective-equipment-for-handling-3-bromo-4-5-dihydroxybenzaldehyde
https://www.benchchem.com/product/b099904#personal-protective-equipment-for-handling-3-bromo-4-5-dihydroxybenzaldehyde
https://www.benchchem.com/product/b099904#personal-protective-equipment-for-handling-3-bromo-4-5-dihydroxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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